Cas no 1329792-44-0 (5-Amino-2-cyanobenzotrifluoride-d3)

• Product Name: 5-Amino-2-cyanobenzotrifluoride-d3
• CAS No: 1329792-44-0
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4552077
• PubChem ID: 71313185
• Update Time: 2025-10-15

5-Amino-2-cyanobenzotrifluoride-d3 Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyanobenzotrifluoride-d3
• 2-TrifluoroMethyl-4-aMinobenzonitrile-d3
• 4-AMino-2-(trifluoroMethyl)benzonitrile-d3
• 4-AMino-α,α,α-trifluoro-o-tolunitrile-d3
• [2H3]-5-Amino-2-cyanobenzotrifluoride
• 4-amino-2,3,5-trideuterio-6-(trifluoromethyl)benzonitrile
• 1329792-44-0
• 4-Amino-2-(trifluoromethyl)benzonitrile-d3; 4-Amino-a,a,a-trifluoro-o-tolunitrile-d3; 2-Trifluoromethyl-4-aminobenzonitrile-d3; 4-Cyano-3-(trifluoromethyl)aniline-d3;

• Inchi： 1S/C8H5F3N2/c9-8(10,11)7-3-6(13)2-1-5(7)4-12/h1-3H,13H2
• InChI Key： PMDYLCUKSLBUHO-UHFFFAOYSA-N
• SMILES： c1c(N)cc(C(F)(F)F)c(C#N)c1

Computed Properties

• Exact Mass: 189.05931289g/mol
• Monoisotopic Mass: 189.05931289g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-Amino-2-cyanobenzotrifluoride-d3

5-Amino-2-cyanobenzotrifluoride-d3: A Versatile Compound in Modern Pharmaceutical and Materials Science

5-Amino-2-cyanobenzotrifluoride-d3 is a fluorinated aromatic compound with a unique combination of functional groups, making it a promising candidate for applications in pharmaceuticals, materials science, and chemical synthesis. The CAS No. 1329792-44-0 corresponds to this compound, which features a benzene ring substituted with amino, cyano, and trifluoromethyl groups. The d3 designation indicates deuteration, a modification that enhances its utility in nuclear magnetic resonance (NMR) spectroscopy and drug development. This compound's structural complexity and functional versatility have positioned it as a key player in advanced chemical research.

Recent studies highlight the significance of 5-Amino-2-cyanobenzotrifluoride-d3 in the development of fluorinated pharmaceuticals. Fluorine atoms in the molecule can improve metabolic stability and bioavailability, as demonstrated in a 2023 study published in *Journal of Medicinal Chemistry*. Researchers explored its potential as a building block for anti-inflammatory agents, leveraging the trifluoromethyl group's ability to modulate protein-ligand interactions. Such findings underscore the compound's relevance in modern drug discovery strategies.

The 5-Amino-2-cyanobenzotrifluoride-d3 molecule exhibits distinct electronic properties due to the presence of the cyano group and the trifluoromethyl substituent. These groups create a highly polarized environment, which can be exploited for designing selective ligands or catalysts. A 2024 paper in *Advanced Materials* reported the use of this compound in the synthesis of metal-organic frameworks (MOFs), where its fluorinated surface enhanced the adsorption capacity for gas molecules. This application highlights the compound's potential in sustainable energy technologies.

5-Amino-2-cyanobenzotrifluoride-d3 has also been investigated for its role in green chemistry. The deuteration (d3) provides a stable isotope for tracking reaction pathways in catalytic processes, as noted in a 2023 review article in *Green Chemistry*. This property is particularly valuable in studying reaction mechanisms under mild conditions, reducing the need for harsh reagents. Such advancements align with the growing emphasis on environmentally friendly chemical synthesis methods.

Recent computational studies have focused on the 5-Amino-2-cyanobenzotrifluoride-d3 molecule's potential as a scaffold for drug design. Molecular dynamics simulations revealed its ability to form hydrogen bonds with target proteins, which could enhance its efficacy as an inhibitor of specific enzymes. A 2024 paper in *ACS Medicinal Chemistry Letters* demonstrated its application in the development of antiviral agents, where the amino group was critical for binding to viral proteases. These findings illustrate the compound's adaptability to diverse therapeutic targets.

The synthesis of 5-Amino-2-cyanobenzotrifluoride-d3 involves sophisticated chemical methods, often requiring precise control of reaction conditions. A 2023 study in *Organic Letters* described a novel approach using microwave-assisted fluorination, which significantly improved the yield and purity of the compound. This method is part of a broader trend toward scalable, efficient synthesis techniques in pharmaceutical manufacturing.

5-Amino-2-cyanobenzotrifluoride-d3 has also attracted attention for its role in materials science. Its fluorinated structure can be tailored to create coatings with low surface energy, useful in applications such as anti-fouling surfaces or biomedical devices. A 2024 paper in *Advanced Functional Materials* explored its use in creating flexible electronic components, where the compound's stability under thermal stress was a key factor. These properties make it a candidate for next-generation materials.

Despite its promising applications, the 5-Amino-2-cyanobenzotrifluoride-d3 compound requires careful handling during synthesis and storage. While it does not fall under the category of hazardous chemicals or controlled substances, proper laboratory protocols are essential to ensure safety. Researchers emphasize the importance of using protective equipment and maintaining controlled environments to prevent contamination during experiments.

Current research trends suggest that 5-Amino-2-cyanobenzotrifluoride-d3 will play an increasingly important role in interdisciplinary fields. Its unique combination of functional groups and isotopic labeling makes it a versatile tool for both fundamental research and industrial applications. As the demand for advanced materials and targeted therapies grows, the compound's potential is expected to expand further, driven by innovations in chemical synthesis and analytical techniques.

Looking ahead, the 5-Amino-2-cyanobenzotrifluoride-d3 compound is likely to be a key component in the development of next-generation pharmaceuticals and materials. Its adaptability to various synthetic strategies and its utility in advanced analytical methods position it as a valuable asset in the scientific community. Continued exploration of its properties and applications will undoubtedly lead to new breakthroughs in multiple fields, reinforcing its importance in modern chemistry.

In conclusion, 5-Amino-2-cyanobenzotrifluoride-d3 is a multifaceted compound with significant implications for scientific and industrial applications. Its structural features and isotopic modifications make it a versatile tool in pharmaceutical research, materials science, and chemical synthesis. As research continues to uncover new possibilities, the compound's role in advancing technology and medicine is expected to grow, underscoring its importance in the evolving landscape of chemical science.